4-(3-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde
Overview
Description
4-(3-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde is a chemical compound that has gained attention in scientific research due to its unique properties and potential applications. It is a thiazole derivative that has a carbonyl group and a methoxyphenyl group attached to it. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future applications.
Mechanism of Action
Target of Action
Compounds with similar structures have been found to target proteins such astubulin . Tubulin is a protein that forms microtubules, which are essential for cell division and maintaining cell structure.
Mode of Action
For instance, some compounds can inhibit tubulin polymerization , disrupting cell division and potentially leading to cell death.
Biochemical Pathways
Compounds with similar structures have been found to affect pathways related to cell division and growth . Disruption of these pathways can lead to cell cycle arrest and apoptosis, which are key mechanisms in the treatment of diseases like cancer .
Pharmacokinetics
A related compound, 3-(4-hydroxy-3-methoxyphenyl)propionic acid, has been shown to undergo rapid metabolism and wide tissue distribution in rats . These properties can impact the bioavailability of the compound and its ability to reach its target sites in the body.
Result of Action
Similar compounds have shown anti-proliferative activity against certain cancer cell lines . This suggests that 4-(3-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde may also have potential anti-cancer effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(3-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde in lab experiments is its ability to inhibit the growth of various bacterial and fungal strains. This makes it a potential candidate for the development of new antimicrobial agents. Another advantage is its ability to reduce inflammation, which may be useful in the treatment of various inflammatory disorders. However, one limitation of using this compound is its cytotoxic effects on normal cells, which may limit its potential applications.
Future Directions
There are several potential future directions for the study of 4-(3-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde. One direction is the development of new antimicrobial agents based on this compound. Another direction is the investigation of its potential use in the treatment of inflammatory disorders such as arthritis. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential targets for drug development.
Scientific Research Applications
4-(3-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde has been studied for its potential applications in scientific research. It has been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. Studies have shown that this compound can inhibit the growth of various bacterial and fungal strains. It has also been shown to reduce inflammation and exhibit cytotoxic effects on cancer cells.
properties
IUPAC Name |
4-(3-methoxyphenyl)-1,3-thiazole-2-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2S/c1-14-9-4-2-3-8(5-9)10-7-15-11(6-13)12-10/h2-7H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYMXOZKXPMPIJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=CSC(=N2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401255826 |
Source
|
| Record name | 4-(3-Methoxyphenyl)-2-thiazolecarboxaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401255826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
383142-95-8 |
Source
|
| Record name | 4-(3-Methoxyphenyl)-2-thiazolecarboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=383142-95-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(3-Methoxyphenyl)-2-thiazolecarboxaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401255826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
